1-(cyclohexylsulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-cyclohexylsulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C15H26N4O4S2/c1-17-13-15(12-16-17)25(22,23)19-9-5-8-18(10-11-19)24(20,21)14-6-3-2-4-7-14/h12-14H,2-11H2,1H3
• InChI Key: SOYBPTPARHVFAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3CCCCC3
• Molecular Formula: C15H26N4O4S2
• Molecular Weight: 390.5 g/mol

Description

1-(cyclohexylsulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane, also known as CPD, is a chemical compound that has been extensively studied for its potential use in scientific research. CPD is a diazepane derivative that has been found to have a variety of biochemical and physiological effects, making it an important tool for investigating various biological processes.

Scientific Research Applications

Reactivity and Synthesis Applications

The reactivity of sulfones and their utility in synthesizing complex heterocyclic compounds has been well-documented. For example, sulfones have been used in 1,3-dipolar cycloaddition reactions with diazo compounds to synthesize pyrazoles and pyrazolines, showcasing their versatility in creating nitrogen-containing heterocycles (Vasin et al., 2015; Vasin et al., 2017) Vasin et al., 2015; Vasin et al., 2017. These reactions highlight the chemical flexibility of sulfones in constructing molecular frameworks with potential for various applications, including medicinal chemistry and materials science.

Cycloaddition and Molecular Transformations

Cycloaddition reactions involving sulfones offer a pathway to a range of cyclic compounds. Studies have demonstrated the formation of cyclopropenes and their subsequent transformation into different heterocyclic structures through photolysis or thermal rearrangement (Padwa et al., 1991; Plancquaert et al., 1996) Padwa et al., 1991; Plancquaert et al., 1996. These reactions not only expand the toolkit for synthesizing novel organic compounds but also provide insights into the mechanistic aspects of cycloaddition and the reactivity of sulfones under various conditions.

Antimicrobial and Antioxidant Activity

The synthesis and evaluation of sulfone-containing heterocycles for biological activity have shown promising results, particularly in the context of antimicrobial and antioxidant properties. For instance, the preparation of pyrazoles and pyrazolines with sulfone groups has led to compounds with significant antioxidant activity, suggesting potential applications in pharmaceuticals and nutraceuticals (Darwish et al., 2014; Lavanya et al., 2014) Darwish et al., 2014; Lavanya et al., 2014.